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Compound of Interest

Compound Name: DSPE-PEG-SH, MW 2000

Cat. No.: B15573441

For researchers and professionals in drug development, the choice of polyethylene glycol
(PEG) chain length in 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) based
liposomal formulations is a critical determinant of their in vivo performance and therapeutic
efficacy. This guide provides a comprehensive comparison of DSPE-PEG lipids with different
molecular weights, supported by experimental data, to facilitate the selection of the optimal
PEG length for specific drug delivery applications.

The selection of DSPE-PEG molecular weight, most commonly between 2000 Da and 5000
Da, involves a trade-off between nanoparticle stability, circulation time, and cellular uptake.
Generally, a longer PEG chain enhances the "stealth" properties of the liposome, prolonging its
circulation in the bloodstream, but may also hinder its interaction with and uptake by target
cells.

Key Performance Indicators: A Tabular Comparison

The following tables summarize the quantitative and qualitative differences observed in
liposomes formulated with DSPE-PEG of varying molecular weights.

Table 1: Physicochemical Properties
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Property DSPE-PEG2000 DSPE-PEG5000 Reference
) Larger than DSPE-
Hydrodynamic
~125 PEG2000 [1]

Diameter (nm)

formulations

Polydispersity Index
(PDI)

~0.147

- [1]

l

Zeta Potential (mV) -35

More neutral than
DSPE-PEG2000 [1]
formulations

Table 2: In Vitro Performance

Parameter DSPE-PEG2000 DSPE-PEG5000 Reference
) ] Generally High, but
Drug Encapsulation High (>90% for )
- o may be slightly lower [2][3]
Efficiency (%) doxorubicin)

than DSPE-PEG2000

In Vitro Drug Release Sustained Release

Potentially slower

[1]

initial release
Table 3: Biological Interactions
Parameter DSPE-PEG2000 DSPE-PEG5000 Reference
Can be reduced
Cellular Uptake Generally efficient compared to DSPE- [1]
PEG2000

In Vivo Circulation
] Prolonged
Time

Potentially longer than
DSPE-PEG2000

Experimental Workflows and Signaling Pathways
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To understand the evaluation and mechanism of action of these PEGylated liposomes, the
following diagrams illustrate a typical experimental workflow and the potential cellular uptake
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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